Cas no 69112-07-8 ([4,4'-Bipyridine]-3,3'-diamine)
69112-07-8 structure
Product Name:[4,4'-Bipyridine]-3,3'-diamine
CAS No:69112-07-8
MF:C10H10N4
MW:186.21320104599
CID:4147834
PubChem ID:12459519
Update Time:2025-04-24
[4,4'-Bipyridine]-3,3'-diamine Chemical and Physical Properties
Names and Identifiers
-
- [4,4'-Bipyridine]-3,3'-diamine
- 4,4'-bipyridine-3,3'-diamine
- SCHEMBL17506374
- 69112-07-8
-
- Inchi: 1S/C10H10N4/c11-9-5-13-3-1-7(9)8-2-4-14-6-10(8)12/h1-6H,11-12H2
- InChI Key: FCOWDEJLYZAJAY-UHFFFAOYSA-N
- SMILES: C1=NC=CC(C2C=CN=CC=2N)=C1N
Computed Properties
- Exact Mass: 186.090546336Da
- Monoisotopic Mass: 186.090546336Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 77.8Ų
[4,4'-Bipyridine]-3,3'-diamine Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
69112-07-8 ([4,4'-Bipyridine]-3,3'-diamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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